Cas no 1807157-17-0 (Ethyl 4-(difluoromethyl)-6-fluoro-2-methylpyridine-3-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-6-fluoro-2-methylpyridine-3-acetate
• CAS No: 1807157-17-0
• MF: C₁₁H₁₂F₃NO₂
• MW: 247.213693618774
• CID: 4884165
• Update Time: 2025-06-09

Ethyl 4-(difluoromethyl)-6-fluoro-2-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-6-fluoro-2-methylpyridine-3-acetate

• Inchi： 1S/C11H12F3NO2/c1-3-17-10(16)5-7-6(2)15-9(12)4-8(7)11(13)14/h4,11H,3,5H2,1-2H3
• InChI Key： XSOMEBSYOOMETI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C)C=1CC(=O)OCC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-(difluoromethyl)-6-fluoro-2-methylpyridine-3-acetate

Ethyl 4-(difluoromethyl)-6-fluoro-2-methylpyridine-3-acetate (CAS No. 1807157-17-0): A Comprehensive Overview

Ethyl 4-(difluoromethyl)-6-fluoro-2-methylpyridine-3-acetate (CAS No. 1807157-17-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, exhibits promising potential in various biochemical applications. Its molecular structure, featuring a pyridine core with fluoro and difluoromethyl substituents, makes it an intriguing candidate for further exploration in medicinal chemistry.

The< strong>Ethyl 4-(difluoromethyl)-6-fluoro-2-methylpyridine-3-acetate molecule is a derivative of pyridine, a heterocyclic aromatic compound that serves as a fundamental scaffold in the synthesis of numerous pharmacologically active agents. The presence of fluoro and difluoromethyl groups introduces additional electronic and steric properties, which can significantly influence the compound's reactivity, solubility, and metabolic stability. These attributes make it particularly valuable for designing novel therapeutic entities with enhanced efficacy and reduced toxicity.

In recent years, the pharmaceutical industry has increasingly focused on the development of fluorinated compounds due to their favorable pharmacokinetic profiles. Fluorine atoms can modulate the lipophilicity, metabolic stability, and binding affinity of drug molecules, thereby improving their overall biological activity. The< strong>Ethyl 4-(difluoromethyl)-6-fluoro-2-methylpyridine-3-acetate, with its dual fluoro and difluoromethyl substitutions, aligns well with this trend and offers a versatile platform for drug discovery.

One of the most compelling aspects of< strong>Ethyl 4-(difluoromethyl)-6-fluoro-2-methylpyridine-3-acetate is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. By targeting specific kinases, it is possible to develop drugs that can modulate these pathways effectively. The structural features of< strong>Ethyl 4-(difluoromethyl)-6-fluoro-2-methylpyridine-3-acetate, including its pyridine ring and fluoro substituents, make it an attractive building block for designing kinase inhibitors with high selectivity and potency.

Recent studies have demonstrated the efficacy of fluorinated pyridine derivatives in inhibiting tyrosine kinases, which are overexpressed in many cancerous tissues. For instance, compounds similar to< strong>Ethyl 4-(difluoromethyl)-6-fluoro-2-methylpyridine-3-acetate have shown promise in preclinical trials as inhibitors of epidermal growth factor receptor (EGFR) tyrosine kinases. EGFR inhibitors are already approved for the treatment of certain types of cancer, highlighting the relevance of this class of compounds in oncology research.

The< strong>Ethyl 4-(difluoromethyl)-6-fluoro-2-methylpyridine-3-acetate also exhibits potential in antimicrobial applications. The fluoro substituents can enhance the antimicrobial properties of a compound by improving its binding affinity to bacterial enzymes and cell walls. This makes it a valuable candidate for developing novel antibiotics or antimicrobial agents that can combat drug-resistant bacteria.

The synthesis of< strong>Ethyl 4-(difluoromethyl)-6-fluoro-2-methylpyridine-3-acetate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity levels. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for research purposes.

In conclusion, Ethyl 4-(difluoromethyl)-6-fluoro-2-methylpyridine-3-acetate (CAS No.< strong>1807157-17-0) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it an ideal candidate for developing kinase inhibitors and antimicrobial agents. As research continues to uncover new therapeutic targets and mechanisms, the potential uses of this compound are likely to expand further.